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Compound of Interest

Compound Name:
1,2-dimethoxy-4-(2-

nitroethenyl)benzene

Cat. No.: B1346141 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,

synthesis, and potential biological significance of 1,2-dimethoxy-4-(2-nitroethenyl)benzene.

The information is curated for professionals in the fields of chemical research and drug

development.

Molecular Structure and Properties
1,2-Dimethoxy-4-(2-nitroethenyl)benzene, also known as 3,4-dimethoxy-β-nitrostyrene, is an

organic compound with the chemical formula C₁₀H₁₁NO₄. It is a yellow crystalline powder.[1]

The molecule consists of a benzene ring substituted with two methoxy groups at positions 1

and 2, and a 2-nitroethenyl group at position 4. The nitroethenyl group is in the trans or (E)

configuration, which is the more thermodynamically stable isomer.

Physicochemical and Spectroscopic Data
The following table summarizes the key quantitative data for 1,2-dimethoxy-4-(2-
nitroethenyl)benzene.
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Property Value Reference(s)

Molecular Formula C₁₀H₁₁NO₄ [1][2][3][4]

Molecular Weight 209.20 g/mol [1][4]

CAS Number 4230-93-7 [1][2]

Appearance Yellow crystal or powder [1]

Melting Point 140 °C [1][2]

Boiling Point 343.9 ± 27.0 °C (Predicted) [1][2]

Density ~1.197 g/cm³ (Predicted) [2]

¹H NMR (DMSO-d₆, 400 MHz)

δ = 3.82 (s, 3H, OCH₃), 3.83

(s, 3H, OCH₃), 7.06 (d, J=8.3

Hz, 1H, ArH), 7.43 (dd, J=1.8,

8.3 Hz, 1H, ArH), 7.49 (d,

J=1.8 Hz, 1H, ArH), 8.07 (d,

J=13.5 Hz, 1H, =CH), 8.21 (d,

J=13.5 Hz, 1H, =CH)

¹³C NMR (DMSO-d₆, 100.6

MHz)

δ = 56.2 (OCH₃), 56.3 (OCH₃),

111.8 (ArCH), 112.2 (ArCH),

123.4 (Cipso), 126.1 (ArCH),

136.4 (=CH), 140.3 (=CH),

149.7 (Cipso), 153.0 (Cipso)

Infrared (IR) Spectroscopy

Strong asymmetric and

symmetric NO₂ stretches at

~1520 cm⁻¹ and ~1350 cm⁻¹

respectively. C=C stretching of

the nitroethenyl group near

1600 cm⁻¹.

Mass Spectrometry (MS)

Molecular ion peak (M+) at m/z

209, consistent with the

molecular formula.
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Synthesis of 1,2-Dimethoxy-4-(2-
nitroethenyl)benzene
The primary method for synthesizing 1,2-dimethoxy-4-(2-nitroethenyl)benzene is the Henry

reaction, a base-catalyzed condensation between an aldehyde and a nitroalkane.[5] In this

case, 3,4-dimethoxybenzaldehyde (veratraldehyde) is reacted with nitromethane.

3,4-Dimethoxybenzaldehyde

Henry Reaction
(Nitroaldol Condensation)

Nitromethane

Ammonium Acetate
(Catalyst)

Glacial Acetic Acid
(Solvent)

1,2-Dimethoxy-4-(2-nitroethenyl)benzene

Click to download full resolution via product page

Fig. 1: Synthesis of 1,2-dimethoxy-4-(2-nitroethenyl)benzene.

Experimental Protocol: Henry Reaction
The following protocol is adapted from a documented synthesis of 3,4-dimethoxy-β-

nitrostyrene.[1]

Materials:

3,4-dimethoxybenzaldehyde (2.29 g, 14 mmol)
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Nitromethane (15.96 g, 256 mmol)

Ammonium acetate (3.70 g, 48 mmol)

Glacial acetic acid (5 mL)

Procedure:

A mixture of 3,4-dimethoxybenzaldehyde, nitromethane, and ammonium acetate is prepared

in glacial acetic acid.

The reaction mixture is stirred, likely with heating, until the reaction is complete. The

progress of the reaction can be monitored by thin-layer chromatography (TLC).

Upon completion, the product is isolated. This may involve pouring the reaction mixture into

water to precipitate the solid product.

The crude product is collected by filtration and washed with water.

Purification is achieved by recrystallization from a suitable solvent, such as ethanol, to yield

light yellow crystals.[1]

Biological Activity and Signaling Pathways
β-nitrostyrene derivatives are known to possess a range of biological activities, including

antimicrobial and anticancer effects.[6][7] While 1,2-dimethoxy-4-(2-nitroethenyl)benzene
itself is often utilized as a synthetic intermediate in the pharmaceutical industry, its derivatives

have been investigated for specific biological targets.[3]

Potential as a PTP1B Inhibitor
A notable area of research is the investigation of 3,4-dimethoxy-β-nitrostyrene derivatives as

potential inhibitors of Protein Tyrosine Phosphatase 1B (PTP1B).[1] PTP1B is a key negative

regulator of the insulin signaling pathway.[1] Inhibition of PTP1B can enhance insulin sensitivity,

making it a therapeutic target for type 2 diabetes.[1] Molecular docking studies suggest that

these compounds can bind to the active site of PTP1B, interacting with key amino acid

residues.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.mdpi.com/2218-0532/88/3/37
https://pmc.ncbi.nlm.nih.gov/articles/PMC5392311/
https://www.researchgate.net/publication/7278991_b-Nitrostyrene_derivatives_as_potential_antibacterial_agents_A_structure-property-activity_relationship_study
https://www.benchchem.com/product/b1346141?utm_src=pdf-body
https://www.lookchem.com/casno4230-93-7.html
https://www.mdpi.com/2218-0532/88/3/37
https://www.mdpi.com/2218-0532/88/3/37
https://www.mdpi.com/2218-0532/88/3/37
https://www.mdpi.com/2218-0532/88/3/37
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346141?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Insulin Receptor

Insulin Receptor
Substrate (IRS)

Phosphorylates

Insulin

Binds

Downstream
Signaling

(e.g., GLUT4 translocation)

Activates

PTP1B

Dephosphorylates
(Inhibits signaling)

1,2-Dimethoxy-4-
(2-nitroethenyl)benzene

Derivative

Inhibits

Click to download full resolution via product page

Fig. 2: Potential role of 1,2-dimethoxy-4-(2-nitroethenyl)benzene derivatives in PTP1B
signaling.

Antimicrobial Activity
Derivatives of 3,4-dimethoxy-β-nitrostyrene have also demonstrated potential antifungal

activity, particularly against Candida albicans.[1] The proposed mechanism may involve the
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inhibition of tyrosine phosphatases in the fungal cells, thereby disrupting essential cellular

processes such as cell wall synthesis and stress response.[1]

Experimental Workflows
The investigation of 1,2-dimethoxy-4-(2-nitroethenyl)benzene and its derivatives typically

follows a structured workflow from synthesis to biological evaluation.
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Molecular Docking)
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Fig. 3: General experimental workflow for the study of 1,2-dimethoxy-4-(2-
nitroethenyl)benzene derivatives.

Conclusion
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1,2-Dimethoxy-4-(2-nitroethenyl)benzene is a versatile organic compound with a well-

established synthetic route. While it is a valuable building block for more complex molecules, its

core structure is also associated with significant biological activities. The potential for its

derivatives to act as enzyme inhibitors, particularly against PTP1B, highlights its relevance in

drug discovery and development. Further research into the specific mechanisms of action and

structure-activity relationships of this class of compounds is warranted to fully explore their

therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1346141?utm_src=pdf-body
https://www.benchchem.com/product/b1346141?utm_src=pdf-custom-synthesis
https://www.mdpi.com/2218-0532/88/3/37
https://www.chembk.com/en/chem/1,2-dimethoxy-4-(2-nitroethenyl)benzene
https://www.lookchem.com/casno4230-93-7.html
https://pubchem.ncbi.nlm.nih.gov/compound/3_4-Dimethoxy-beta-nitrostyrene
https://pubchem.ncbi.nlm.nih.gov/compound/3_4-Dimethoxy-beta-nitrostyrene
https://en.wikipedia.org/wiki/%CE%92-Nitrostyrene
https://pmc.ncbi.nlm.nih.gov/articles/PMC5392311/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5392311/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5392311/
https://www.researchgate.net/publication/7278991_b-Nitrostyrene_derivatives_as_potential_antibacterial_agents_A_structure-property-activity_relationship_study
https://www.benchchem.com/product/b1346141#molecular-structure-of-1-2-dimethoxy-4-2-nitroethenyl-benzene
https://www.benchchem.com/product/b1346141#molecular-structure-of-1-2-dimethoxy-4-2-nitroethenyl-benzene
https://www.benchchem.com/product/b1346141#molecular-structure-of-1-2-dimethoxy-4-2-nitroethenyl-benzene
https://www.benchchem.com/product/b1346141#molecular-structure-of-1-2-dimethoxy-4-2-nitroethenyl-benzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346141?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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